Cas no 835916-53-5 (Benzoic acid, 2-iodo-5-nitro-, ethyl ester)

• Product Name: Benzoic acid, 2-iodo-5-nitro-, ethyl ester
• CAS No: 835916-53-5
• MF: C₉H₈INO₄
• MW: 321.068594932556
• CID: 1815807
• PubChem ID: 11484057
• Update Time: 2025-04-21

Benzoic acid, 2-iodo-5-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-iodo-5-nitro-, ethyl ester
• ethyl 2-iodo-5-nitrobenzoate
• DTXSID00467412
• SCHEMBL17737229
• DS-13240
• ethyl2-iodo-5-nitrobenzoate
• 2-Iodo-5-nitro-benzoic acid ethyl ester
• AKOS009471094
• 835916-53-5

• Inchi： 1S/C9H8INO4/c1-2-15-9(12)7-5-6(11(13)14)3-4-8(7)10/h3-5H,2H2,1H3
• InChI Key： ZCWYGSBIQNNEBO-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 320.94981g/mol
• Monoisotopic Mass: 320.94981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų